Cas no 946356-03-2 (3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea)

3-(3-Chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea is a chemically synthesized urea derivative featuring a chlorophenyl and substituted pyrimidine moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a kinase inhibitor or herbicide precursor. The presence of the ethoxy-methylpyrimidine group enhances its binding affinity to biological targets, while the chlorophenyl substituent contributes to its stability and lipophilicity. Its well-defined structure allows for precise modifications, making it a versatile intermediate in drug discovery and crop protection applications. The compound's purity and reproducibility are critical for consistent performance in experimental settings.
3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea structure
946356-03-2 structure
Product name:3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea
CAS No:946356-03-2
MF:C20H20ClN5O2
MW:397.858102798462
CID:6450263

3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea
    • Urea, N-(3-chlorophenyl)-N'-[4-[(6-ethoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-
    • Inchi: 1S/C20H20ClN5O2/c1-3-28-19-12-18(22-13(2)23-19)24-15-7-9-16(10-8-15)25-20(27)26-17-6-4-5-14(21)11-17/h4-12H,3H2,1-2H3,(H,22,23,24)(H2,25,26,27)
    • InChI Key: JAFYQOJVXYDRGA-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC(Cl)=C1)C(NC1=CC=C(NC2C=C(OCC)N=C(C)N=2)C=C1)=O

Experimental Properties

  • Density: 1.366±0.06 g/cm3(Predicted)
  • Boiling Point: 491.1±45.0 °C(Predicted)
  • pka: 13.71±0.70(Predicted)

3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2444-0446-5μmol
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2444-0446-10μmol
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2444-0446-2mg
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2444-0446-4mg
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2444-0446-75mg
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
75mg
$208.0 2023-05-16
Life Chemicals
F2444-0446-20mg
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2444-0446-1mg
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2444-0446-25mg
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2444-0446-40mg
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2444-0446-20μmol
3-(3-chlorophenyl)-1-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
946356-03-2 90%+
20μl
$79.0 2023-05-16

Additional information on 3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea

Comprehensive Overview of 3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea (CAS No. 946356-03-2)

The compound 3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea, with the CAS number 946356-03-2, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl group and a pyrimidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea compound aligns with this trend, as its pyrimidine-based scaffold is known for its versatility in drug design. This has led to increased searches for "pyrimidine derivatives in drug discovery" and "urea-based kinase inhibitors," reflecting the growing interest in such molecules.

The compound's synthetic route and structure-activity relationship (SAR) have been explored in several studies. Its chlorophenyl group contributes to enhanced lipophilicity, which can improve membrane permeability—a critical factor in bioavailability. Meanwhile, the ethoxy-methylpyrimidine segment offers opportunities for hydrogen bonding and molecular interactions, making it a valuable building block for medicinal chemistry.

From an agrochemical perspective, 3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea has shown potential as a plant growth regulator. Its ability to interfere with specific enzymatic processes could pave the way for innovative crop protection solutions. This aligns with the global push for sustainable agriculture, a topic frequently searched in conjunction with "novel agrochemical compounds."

In the realm of chemical synthesis, optimizing the yield and purity of CAS 946356-03-2 remains a focus. Techniques such as HPLC purification and crystallization are often employed to ensure high-quality output. Researchers are also investigating its stability under various conditions, a common query among those searching for "handling urea derivatives" or "storage of pyrimidine compounds."

The compound's mechanism of action is another area of active research. Preliminary studies suggest it may interact with ATP-binding sites in proteins, a feature shared by many therapeutic agents. This has sparked discussions around "selectivity vs. potency" in drug design forums, further highlighting its relevance in modern pharmacology.

As the scientific community continues to explore 3-(3-chlorophenyl)-1-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea, its applications in personalized medicine and green chemistry are expected to expand. With its balanced physicochemical properties and multifunctional design, this compound exemplifies the convergence of innovation and practical utility in contemporary chemical research.

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